Cas no 1369594-41-1 (1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone)

1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone is a brominated and fluorinated aromatic ketone with a hydroxyl substituent, offering versatile reactivity for synthetic applications. Its unique structure, featuring both electron-withdrawing (bromo, fluoro) and electron-donating (hydroxy) groups, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups allows for selective modifications, enabling the construction of complex heterocycles or fine-tuned molecular scaffolds. The compound’s stability under standard conditions ensures reliable handling and storage. Its well-defined reactivity profile facilitates use in cross-coupling reactions, nucleophilic substitutions, and other transformations, making it a practical choice for researchers developing bioactive compounds or advanced materials.
1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone structure
1369594-41-1 structure
Product Name:1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone
CAS No:1369594-41-1
MF:C8H6BrFO2
MW:233.034445285797
CID:1057791
PubChem ID:66837308
Update Time:2025-05-28

1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone
    • Ethanone, 1-(4-bromo-2-fluoro-6-hydroxyphenyl)-
    • 1-(4-bromo-2-fluoro-6-hydroxyphenyl)-Ethanone
    • 1 - (4 - broMo-2 - fluoro-6 - hydroxyphenyl) ethanone
    • AKOS022174003
    • A848338
    • 1369594-41-1
    • AS-41488
    • MFCD22570395
    • TQP0952
    • DTXSID20735867
    • 4'-Bromo-2'-fluoro-6'-hydroxyacetophenone
    • CS-0038297
    • 1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethan-1-one
    • 1-(4-bromo-2-fluoro-6-hydroxy-phenyl)ethanone
    • SCHEMBL903548
    • MDL: MFCD22570395
    • Inchi: 1S/C8H6BrFO2/c1-4(11)8-6(10)2-5(9)3-7(8)12/h2-3,12H,1H3
    • InChI Key: XBMQVSSFLZUGNA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C(C)=O)=C(C=1)O)F

Computed Properties

  • Exact Mass: 231.95348
  • Monoisotopic Mass: 231.95352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.667±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 288.2±40.0 ºC (760 Torr),
  • Flash Point: 128.1±27.3 ºC,
  • Solubility: Very slightly soluble (0.33 g/l) (25 º C),
  • PSA: 37.3

1-(4-Bromo-2-fluoro-6-hydroxyphenyl)ethanone Pricemore >>

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